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Compound of Interest

Compound Name: 5,5-Dimethylhexanoic acid

Cat. No.: B1274113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,5-Dimethylhexanoic acid, a saturated fatty acid with the IUPAC name 5,5-
dimethylhexanoic acid, presents a unique structural motif with a terminal tert-butyl group.

This technical guide provides a comprehensive overview of its chemical and physical

properties, a detailed theoretical synthesis protocol, and predicted spectral data for its

characterization. Furthermore, this document explores the potential biological significance of

5,5-dimethylhexanoic acid by examining the known roles of structurally related branched-

chain fatty acids (BCFAs) in cellular signaling and metabolism, offering insights for future

research and drug development endeavors.

Chemical Identity and Physical Properties
5,5-Dimethylhexanoic acid is a carboxylic acid with a six-carbon chain and two methyl groups

at the C5 position.[1] Its structure is characterized by a neopentyl group at the terminus of the

alkyl chain.

Table 1: Physicochemical Properties of 5,5-Dimethylhexanoic Acid
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Property Value Source

IUPAC Name 5,5-dimethylhexanoic acid [1]

CAS Number 24499-80-7 [2][3][4]

Molecular Formula C₈H₁₆O₂ [2][3][4]

Molecular Weight 144.21 g/mol [1][2][4]

Density 0.928 g/cm³ [2]

Boiling Point 227.7 °C at 760 mmHg [2]

Melting Point 35 °C [4]

Flash Point 102.5 °C [2]

LogP 2.28740 [2]

Vapor Pressure 0.0275 mmHg at 25°C [2]

Refractive Index 1.436 [2]

Synthesis of 5,5-Dimethylhexanoic Acid
While specific, peer-reviewed synthesis protocols for 5,5-dimethylhexanoic acid are not

readily available in the literature, a plausible and efficient synthesis can be designed based on

established organometallic chemistry. A common and effective method for the synthesis of

carboxylic acids is the carbonation of a Grignard reagent.

Proposed Synthetic Pathway: Grignard Carbonation
The proposed synthesis involves the reaction of a Grignard reagent, formed from 1-bromo-4,4-

dimethylpentane, with carbon dioxide (dry ice) followed by an acidic workup.
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1-Bromo-4,4-dimethylpentane 4,4-Dimethylpentylmagnesium
bromide (Grignard Reagent)

Mg, dry ether

Magnesium carboxylate saltCarbon Dioxide (CO₂) 5,5-Dimethylhexanoic acid
Acidic workup

H₃O⁺

5,5-Dimethylhexanoic Acid Structure

~11-12 ppm
(s, 1H, -COOH)

~2.3 ppm
(t, 2H, -CH₂COOH)

~1.5 ppm
(m, 2H, -CH₂CH₂COOH)

~1.3 ppm
(m, 2H, C(CH₃)₃CH₂-)

~0.9 ppm
(s, 9H, -C(CH₃)₃)

 (CH₃)₃C-CH₂-CH₂-CH₂-COOH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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